n-Methyl-2-(methylsulfonyl)-ethanamine hcl

• IUPAC Name: N-methyl-2-methylsulfonylethanamine;hydrochloride
• InChI: InChI=1S/C4H11NO2S.ClH/c1-5-3-4-8(2,6)7;/h5H,3-4H2,1-2H3;1H
• InChI Key: YDKCJAHACDMXGM-UHFFFAOYSA-N
• Canonical SMILES: CNCCS(=O)(=O)C.Cl
• Molecular Formula: C4H12ClNO2S
• Molecular Weight: 173.66 g/mol

Description

N-Methyl-2-(methylsulfonyl)-ethanamine hcl is a useful research compound. Its molecular formula is C4H12ClNO2S and its molecular weight is 173.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a mixture of tert-butyl N-methyl-N-[2-(methylsulfonyl)ethyl]carbamate (0.81 g) and ethyl acetate (10 mL) was added dropwise a 4N hydrochloric acid.ethyl acetate solution (2 mL) with stirring under ice-cooling. After stirring at room temperature overnight, the precipitated crystals were collected by filtration and washed with ethyl acetate to give N-methyl-N-[2-(methylsulfonyl)ethyl]amine hydrochloride as crystals (0.38 g, yield 64%). Recrystallization from ethanol gave colorless prism crystals. melting point: 259–260° C.

Synthesis routes and methods II

Procedure details

Methylvinyl sulphone (2.1 g, 19.78 mmol) and methylamine (33% solution in IMS, 40 ml, excess) were mixed and heated at reflux under a nitrogen atmosphere for 6 hours. After standing overnight at room temperature, the mixture was concentrated in vacuo to give a yellow oil, which was treated with ethereal HCl to give a sticky solid. Trituration with absolute ethanol gave the title compound as a white solid which was collected by filtration and dried at 60° C. in vacuo (1.01 g, 5.82 mmol, 29%); δH [2H6]DMSO 9.27 (2H,br s), 3.59 (2H,dd), 3.31 (2H,dd), 2.57 (3H,s).